A flexible sandwiched graphite nanoplatelets/copper nanowires/graphite nanoplatelets paper with superior electrical conductivity†
RSC Advances Pub Date: 2015-12-18 DOI: 10.1039/C5RA23070E
Abstract
Flexible graphite nanoplatelets (GNPs)–copper nanowires (Cu NWs) composites of a sandwich-like structure were prepared by a simple filtration method. Cu NWs were sandwiched between GNPs films (G/NWs/G). The sandwiched structure results in conductivity up to 3.18 × 105 S m−1, higher than the reported graphene based papers and bulk graphite. The performance of the sandwiched papers is further improved to 8.65 × 105 S m−1 through mechanical pressing. Compared to the pure Cu NWs film, the sandwiched composite is oxidation resistant and stable in air, thus promising as candidates for high performance flexible electronics.
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Journal Name：RSC Advances
Research Products
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CAS no.: 102110-73-6
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CAS no.: 131525-50-3
